Cas no 89344-57-0 (1-Propene-1,2,3-tricarboxylic acid, dioctadecyl ester, (E)-)

1-Propene-1,2,3-tricarboxylic acid, dioctadecyl ester, (E)- structure
89344-57-0 structure
Product Name:1-Propene-1,2,3-tricarboxylic acid, dioctadecyl ester, (E)-
CAS No:89344-57-0
MF:C42H77O6
MW:678.057194471359
CID:603649
PubChem ID:71323706
Update Time:2025-04-19

1-Propene-1,2,3-tricarboxylic acid, dioctadecyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propene-1,2,3-tricarboxylic acid, dioctadecyl ester, (E)-
    • 5-octadecoxy-3-octadecoxycarbonyl-5-oxopent-3-enoate
    • 5-(Octadecyloxy)-3-[(octadecyloxy)carbonyl]-5-oxopent-3-enoate
    • DTXSID00753261
    • 89344-57-0
    • Inchi: 1S/C42H78O6/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-47-41(45)38-39(37-40(43)44)42(46)48-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h38H,3-37H2,1-2H3,(H,43,44)/p-1
    • InChI Key: CCYYEWTZXPPXNO-UHFFFAOYSA-M
    • SMILES: O(C(C(CC(=O)[O-])=CC(=O)OCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 677.57201517g/mol
  • Monoisotopic Mass: 677.57201517g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 39
  • Complexity: 756
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 18
  • Topological Polar Surface Area: 92.7Ų
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